5-benzyl-1-(2,5-dimethylphenyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 5-benzyl-1-(2,5-dimethylphenyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C18H21N3S/c1-14-8-9-15(2)17(10-14)21-13-20(12-19-18(21)22)11-16-6-4-3-5-7-16/h3-10H,11-13H2,1-2H3,(H,19,22)
• InChI Key: SWVMSHAYAJKSLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CN(CNC2=S)CC3=CC=CC=C3
• Molecular Formula: C18H21N3S
• Molecular Weight: 311.4 g/mol

Description

Triazine derivatives are a class of heterocyclic compounds featuring a triazine ring, which is a six-membered ring containing three nitrogen atoms. These compounds are known for their versatility in chemical reactions and have been explored for various applications, including medicinal chemistry, agriculture, and material science.

Synthesis Analysis

Triazine derivatives can be synthesized through various methods, including the condensation of aromatic amines with thiourea and formaldehyde, offering a straightforward route to produce 1,3,5-triazinane-2-thione derivatives with good to excellent yields (Zhang, Wang, & Zhang, 2012). Another approach involves the reaction of 1,2-dicarbonyl compounds with thiocarbohydrazide to yield 1,2,4-triazines (Alekseyev, Lagoda, Yakimovich, & Yegorova, 2010).

Molecular Structure Analysis

The crystal and molecular structure of triazine derivatives can be determined through X-ray crystallography, revealing details about their geometry, hydrogen bonding, and supramolecular interactions. For example, studies have shown that triazine derivatives can form dimers through hydrogen bonding, contributing to their stability and reactivity (Zhang, Xian, Li, & Zhang, 2008).